4-(Acryloylamino)benzene-1-sulfonyl azide

• CAS No.: 847943-99-1
• Molecular Formula: C9H8N4O3S
• Molecular Weight: 252.25 g/mol
• IUPAC Name: N-(4-azidosulfonylphenyl)prop-2-enamide
• InChI: InChI=1S/C9H8N4O3S/c1-2-9(14)11-7-3-5-8(6-4-7)17(15,16)13-12-10/h2-6H,1H2,(H,11,14)
• InChI Key: FCBQCIICDCVIDL-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N=[N+]=[N-]

Description

4-(Acryloylamino)benzene-1-sulfonyl azide is an organic compound that belongs to the class of sulfonyl azides. These compounds are known for their high reactivity and versatility in various chemical reactions. The presence of both acryloyl and sulfonyl azide functional groups in the molecule makes it a valuable intermediate in organic synthesis and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Acryloylamino)benzene-1-sulfonyl azide typically involves the reaction of 4-aminobenzenesulfonyl azide with acryloyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually performed in an organic solvent like dichloromethane at low temperatures to prevent the decomposition of the azide group .

Industrial Production Methods

This includes optimizing reaction conditions to ensure safety and efficiency, given the potentially explosive nature of sulfonyl azides .

Chemical Reactions Analysis

Types of Reactions

4-(Acryloylamino)benzene-1-sulfonyl azide undergoes various types of chemical reactions, including:

Substitution Reactions: The azide group can participate in nucleophilic substitution reactions, where it acts as a nucleophile.

Reduction Reactions: The azide group can be reduced to an amine using reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

Cycloaddition Reactions:

Common Reagents and Conditions

Nucleophilic Substitution: Sodium azide (NaN3) or potassium azide (KN3) in polar aprotic solvents like acetonitrile or dimethyl sulfoxide (DMSO).

Reduction: Lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) with hydrogen gas.

Cycloaddition: Copper(I) catalysts in the presence of alkynes.

Major Products

Substitution: Formation of alkyl azides.

Reduction: Formation of primary amines.

Cycloaddition: Formation of 1,2,3-triazoles.

Scientific Research Applications

4-(Acryloylamino)benzene-1-sulfonyl azide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and polymer chemistry.

Biology: Employed in bioconjugation techniques to label biomolecules.

Industry: Utilized in the production of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(Acryloylamino)benzene-1-sulfonyl azide involves the generation of highly reactive intermediates such as nitrenes and carbenes. These intermediates can insert into C-H and N-H bonds, leading to the formation of new chemical bonds. The azide group can also release nitrogen gas upon thermal or photochemical activation, driving various chemical transformations .

Comparison with Similar Compounds

Similar Compounds

• Phenyl azide
• Benzyl azide
• Tosyl azide

Uniqueness

4-(Acryloylamino)benzene-1-sulfonyl azide is unique due to the presence of both acryloyl and sulfonyl azide functional groups. This dual functionality allows it to participate in a wider range of chemical reactions compared to simpler azides like phenyl azide or benzyl azide .